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Compound of Interest

Compound Name: 4-Bromo-3-methylpyridazine

Cat. No.: B15056076

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is based on available safety data for structurally related
compounds, as specific data for 4-Bromo-3-methylpyridazine is not readily available.
Extreme caution should be exercised, and a thorough risk assessment should be conducted
before handling this compound.

Section 1: Introduction

4-Bromo-3-methylpyridazine is a heterocyclic organic compound with potential applications in
medicinal chemistry and materials science. Due to the limited availability of specific safety and
toxicological data for this compound, this guide provides precautionary measures based on the
known hazards of similar chemical structures, such as brominated pyridines and pyridazines. It
is imperative to treat this compound as potentially hazardous and to handle it with the utmost
care in a controlled laboratory setting.

Section 2: Hazard Identification

Based on the safety data sheets (SDS) of analogous compounds like 3-Bromo-4-
methylpyridine, the primary hazards associated with 4-Bromo-3-methylpyridazine are
anticipated to be:

» Skin Corrosion/Irritation: Likely to cause skin irritation and potentially severe skin burns.[1][2]
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» Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or damage.[1]

[2]
o Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.
e Respiratory Irritation: May cause respiratory irritation.[1]

o Flammability: While some related compounds are combustible liquids, the flammability of 4-
Bromo-3-methylpyridazine is not definitively known.[1][2] It is prudent to keep it away from
heat, sparks, and open flames.[1][2][3]

Quantitative Data Summary

Since no specific data for 4-Bromo-3-methylpyridazine was found, the following table for a
related compound, 3-Bromo-4-methylpyridine, is provided for illustrative purposes. This data
should not be directly extrapolated to 4-Bromo-3-methylpyridazine.

Value (for 3-Bromo-4-
FHC A7 - Reference
methylpyridine)

Physical State Liquid --INVALID-LINK--[1]
Appearance Yellow --INVALID-LINK--[1]
Molecular Formula C6H6BrN --INVALID-LINK--[1]
Boiling Point/Range 82 -83 °C @ 200 hPa --INVALID-LINK--[3]
Density 1.29 g/mL @ 20 °C --INVALID-LINK--[3]

Section 3: Experimental Protocols

As no experimental safety data for 4-Bromo-3-methylpyridazine is available, this section
outlines general protocols that should be followed when handling this and other novel chemical
entities.

Protocol 3.1: Risk Assessment
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 Literature Review: Conduct an exhaustive search for any available data on the subject
compound and structurally similar molecules.

e Hazard Evaluation: Based on the available data and structure-activity relationships, predict
potential hazards.

o Exposure Assessment: Determine the potential routes of exposure (inhalation, dermal,
ingestion) and the potential magnitude of exposure during planned experiments.

o Control Measures: Define the necessary engineering controls, administrative controls, and
personal protective equipment (PPE) to minimize exposure.

» Emergency Planning: Establish clear procedures for spills, accidental exposures, and other
emergencies.

Protocol 3.2: Standard Handling Procedure

o Preparation: Work in a designated area, preferably a certified chemical fume hood. Ensure
that an eyewash station and safety shower are readily accessible.[4]

e Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves
(e.g., nitrile), a lab coat, and chemical splash goggles.[1][2] Face protection may also be
necessary.[1]

» Weighing and Transferring: Handle the compound carefully to avoid generating dust or
aerosols. Use a spatula for solids and a calibrated pipette for liquids.

e Reactions: Set up reactions in a fume hood. Use appropriate glassware and ensure all
connections are secure.

e Post-Handling: Thoroughly wash hands and any exposed skin after handling.[1][2]
Decontaminate all surfaces and equipment.

o Waste Disposal: Dispose of all waste, including empty containers, in accordance with
institutional and local regulations for hazardous chemical waste.[1][2]

Section 4: Visualizations

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC391050010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL19622~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2021:06:53~~3-Bromo-4-methylpyridine~~
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15056076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Diagram 4.1: Risk Management Workflow
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Caption: A logical workflow for assessing and managing risks.

Diagram 4.2: PPE Selection Process
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Caption: Decision tree for selecting appropriate PPE.
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Section 5: First Aid Measures

In the event of exposure, follow these general first-aid procedures and seek immediate medical
attention.[1][2]

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration.[1][2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes.[1][2]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Remove contact lenses if present and
easy to do.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of water.[2]

Section 6: Storage and Stability

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]
Keep away from heat, sparks, and flame.[1][2]

 Stability: The stability of 4-Bromo-3-methylpyridazine is unknown. Assume it may be
unstable under certain conditions.

e Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2]

e Hazardous Decomposition Products: Upon decomposition, it may produce nitrogen oxides,
carbon monoxide, carbon dioxide, and hydrogen halides.[1][4]

Section 7: Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment.[1] Ensure adequate ventilation.[1] Remove all sources of ignition.[2]

o Environmental Precautions: Prevent the material from entering drains or waterways.
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e Containment and Cleanup: For small spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for disposal.[2] For large spills, dike the area
and collect the material for disposal.

This guide is intended to provide a framework for the safe handling of 4-Bromo-3-
methylpyridazine. It is not a substitute for a thorough, compound-specific risk assessment,
which must be conducted by qualified personnel before any work with this chemical begins.
Always consult the most current safety data and institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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